Cas no 83408-60-0 (3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one)
![3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one structure](https://www.kuujia.com/scimg/cas/83408-60-0x500.png)
83408-60-0 structure
Product name:3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one
3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one
- 3-(4-aminophenyl)-2-[4-[(4-chlorophenyl)methylideneamino]phenyl]quinazolin-4-one
- BRN 4586768
- 83408-60-0
- 4(3H)-Quinazolinone, 3-(4-aminophenyl)-2-(4-(((4-chlorophenyl)methylene)amino)phenyl)-
- 3-(4-Aminophenyl)-2-(4-(((4-chlorophenyl)methylene)amino)phenyl)-4(3H)-quinazolinone
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- Inchi: InChI=1S/C27H19ClN4O/c28-20-9-5-18(6-10-20)17-30-22-13-7-19(8-14-22)26-31-25-4-2-1-3-24(25)27(33)32(26)23-15-11-21(29)12-16-23/h1-17H,29H2
- InChI Key: ROKRSNYWNPHSMV-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)C3=CC=C(C=C3)N=CC4=CC=C(C=C4)Cl)C5=CC=C(C=C5)N
Computed Properties
- Exact Mass: 450.1247389g/mol
- Monoisotopic Mass: 450.1247389g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 71Ų
3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one Related Literature
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Ningzi Luo,Ying Lan,Ruiren Tang,Lei He,Lian Duan Chem. Commun., 2016,52, 14466-14469
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Patrick Urbankowski,Babak Anasori,Kanit Hantanasirisakul,Long Yang,Lihua Zhang,Bernard Haines,Steven J. May,Yury Gogotsi Nanoscale, 2017,9, 17722-17730
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A. J. S. McIntosh,T. Welton,L. C. Branco Phys. Chem. Chem. Phys., 2018,20, 206-213
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Yun Zhang,Peng Song,Bingyuan Guo,Wenying Hao,Lei Liu Analyst, 2020,145, 7025-7029
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